Cas no 5089-22-5 (1,4-Bis(2-benzoxazolyl)naphthalene)

• Product Name: 1,4-Bis(2-benzoxazolyl)naphthalene
• CAS No: 5089-22-5
• MF: C₂₄H₁₄N₂O₂
• MW: 362.380165576935
• MDL: MFCD00357168
• CID: 45523
• PubChem ID: 87558139
• Update Time: 2025-08-03

1,4-Bis(2-benzoxazolyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(benzo[d]oxazol-2-yl)naphthalene
• KCB
• FBA 367
• Fluorescent Brightener 367
• FLUORESCENT BRIGHTENER-KCB
• 1,4-bis(benziazolyl-2-yl-)naphth-alene
• 1,4-Bis(2-benzoxazoly)naphthalene
• Optical Brightener KCB
• 1,4-Bis(2-benzoxazolyl)naphthalene
• Fluorescent Brightener KCB
• 2,2-(1,4-Naphthalenediyl)bis-benzoxazole
• 2,2'-(Naphthalene-1,4-diyl)bis(benzoxazole)
• 1,4-Bis(benzoxazolyl-2-yl)naphthalene
• 1,4-Bis(2-benzoxazolyl)napthalene
• DIBENZOXAZOYL NAPHTHALENE
• 63310-10-1
• 1,4-bis-Benzoxazolyl-naphthalene
• BENZOXAZOLE, 2,2'-(1,4-NAPHTHYLENE)BIS-
• MFCD00357168
• 2-[4-(1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
• 5089-22-5
• HOSTALUX KCB
• N-HYDROXY-4-(4-METHOXYPHENOXY)-3-NITROBENZENECARBOXIMIDAMIDE
• AS-15983
• Fluorescent whitening agent KCB
• FLUORESCENT BRIGHTENER 367 [INCI]
• SCHEMBL30682
• C.I. Fluorescent Brightener 367
• C24H14N2O2
• B2728
• H10717
• CBDivE_007888
• DTXSID6063698
• Z945S0K4ZW
• A917575
• FT-0659027
• CS-W009783
• EINECS 225-803-5
• WFYSPVCBIJCZPX-UHFFFAOYSA-N
• F0909-0011
• AKOS003614359
• 1,4-Bis-(benzoxazol-2-yl)naphthalene
• Q27295166
• LUMISIS B-1400
• Q-200079
• Oprea1_504830
• NS00013564
• UNII-Z945S0K4ZW
• 1,4-BIS(BENZOXAZOLYL-2-YL)NAPHTHALENE;FLUORESCENT BRIGHTENER 367
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis-
• C12=C(N=C(C3=C4C(C=CC=C4)=C(C(O5)=NC6=C5C=CC=C6)C=C3)O2)C=CC=C1
• 1,4-DI(2-BENZOXAZOLYL)NAPHTHALENE
• AC-10393
• 1,4-Di(benzo[d]oxazol-2-yl)naphthalene
• 1,4-BIS-(2-BENZOXAZOLYL)-NAPHTHALENE
• STK396696
• 2,2'-naphthalene-1,4-diylbis(1,3-benzoxazole)
• 1,4-bis(2-benzoxazolyl) naphthalene

• MDL： MFCD00357168
• Inchi： 1S/C24H14N2O2/c1-2-8-16-15(7-1)17(23-25-19-9-3-5-11-21(19)27-23)13-14-18(16)24-26-20-10-4-6-12-22(20)28-24/h1-14H
• InChI Key： WFYSPVCBIJCZPX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=CC=C(C2=NC3C=CC=CC=3O2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 362.10600
• Monoisotopic Mass: 362.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 52.1A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.32
• Melting Point: 211.0 to 215.0 deg-C
• Boiling Point: 521.9°C at 760 mmHg
• Flash Point: 263.1 °C
• Refractive Index: 1.731
• Water Partition Coefficient: Insoluble
• PSA: 52.06000
• LogP: 6.45620
• Solubility: Insoluble in water. The solubility in the following solvents (100m1) is

1,4-Bis(2-benzoxazolyl)naphthalene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes